Cas no 20780-53-4 ((R)-(+)-Styrene Oxide)

• Product Name: (R)-(+)-Styrene Oxide
• CAS No: 20780-53-4
• MF: C₈H₈O
• MW: 120.148522377014
• MDL: MFCD00066210
• CID: 51647
• PubChem ID: 114705
• Update Time: 2025-06-10

(R)-(+)-Styrene Oxide Chemical and Physical Properties

Names and Identifiers

• (r)-phenyloxirane
• (r)-styrene oxide
• R-Styrene oxide
• (R)-(+)-Styrene oxide
• (R)-2-Phenyloxirane
• (R)-(+)-1,2-EPOXYETHYLBENZENE
• (R)-(+)-Styrene Oxid
• PARAGOS 530144
• (2R)-2-phenyloxirane
• (R)-(+)-Phenyloxirane
• (R)-1,2-Epoxyethylbenzene
• (R)-Phenylethylene oxide
• R-Phenyloxirane
• (R)-(Epoxyethyl)benzene
• Oxirane, phenyl-, (2R)-
• Benzene, (epoxyethyl)-, (R)-
• 0HB27D5MRW
• AWMVMTVKBNGEAK-QMMMGPOBSA-N
• RSO
• Styrene oxide, (R)-
• 2-Phenyloxirane #
• PubChem5831
• (-)-R-Epoxystyrene
• (r)-(+)-styreneoxide
• (R)-(+)-Styrol
• (R)-(+)-Styrene oxide, 98%
• EN300-250892
• (R)-STYRENE 7,8-OXIDE
• S0516
• MFCD00066210
• Benzene, (epoxyethyl)-, (R)-(-)-
• (R)-BENZEN
• Benzene, (epoxyethyl)-, (R)-(+)-
• CCRIS 4093
• AKOS015900618
• J-502525
• F20441
• CHEBI:45389
• 20780-53-4
• (R)-2-phenyloxirane;(R)-Styrene oxide
• Z1255356265
• A4520
• SMR000471848
• (S)-(-)-Phenyloxirane
• MLS001066357
• Oxirane, 2-phenyl-, (2R)-
• BIDD:ER0688
• DB04499
• (+)-PHENYLOXIRANE
• CS-W013577
• (R)-(-)-(Epoxyethyl)benzene
• SCHEMBL1943997
• (R)-(+)-Styrene oxide, 97%, optical purity ee: 97% (GLC)
• AMY14840
• (R)-(+)-Styrene oxide, ChiPros(R), produced by BASF, >=98%
• UNII-0HB27D5MRW
• (R)-2-PHENYL-OXIRANE
• (r)-(+) styrene oxide
• AS-12169
• CZ96250200
• CHEMBL1235743
• HMS2231G06
• NIOSH/CZ9625020
• (+)-(R)-STYRENE OXIDE
• NS00120264
• Q27095270
• DTXSID401349483
• (R)-(+)-Styrene Oxide

• MDL： MFCD00066210
• Inchi： 1S/C8H8O/c1-2-4-7(5-3-1)8-6-9-8/h1-5,8H,6H2/t8-/m0/s1
• InChI Key： AWMVMTVKBNGEAK-QMMMGPOBSA-N
• SMILES： O1C[C@H]1C1C=CC=CC=1
• BRN： 1984

Computed Properties

• Exact Mass: 120.05800
• Monoisotopic Mass: 120.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 12.5

Experimental Properties

• Color/Form: Liquid 2. density (g/ml, 25/4 ℃)
• Density: 1.051 g/mL at 25 °C(lit.)
• Melting Point: -37 ºC
• Boiling Point: 89-90 °C/23 mmHg(lit.)
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.534(lit.)
• Solubility: Chloroform
• Water Partition Coefficient: Insoluble
• PSA: 12.53000
• LogP: 1.75790
• Specific Rotation: -21 º (c=5, chloroform 23 ºC)
• Optical Activity: [α]20/D +33°, neat

(R)-(+)-Styrene Oxide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H312-H319-H350
• Warning Statement： P201-P280-P305 + P351 + P338-P308 + P313
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 45-21-36
• Safety Instruction： S45-S53
• FLUKA BRAND F CODES：10
• RTECS：CZ9625010
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R21; R36; R45
• Packing Group：III
• Safety Term：6.1
• HazardClass：Comb liq
• PackingGroup：III
• Explosive Limit：~22%
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (R)-(+)-Styrene Oxide

(R)-(+)-Styrene Oxide (CAS No. 20780-53-4): A Comprehensive Overview

(R)-(+)-Styrene Oxide (CAS No. 20780-53-4) is a chiral epoxide that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is a key intermediate in the synthesis of various biologically active molecules and is widely used in the development of chiral catalysts and enantiomerically pure pharmaceuticals.

The chemical structure of (R)-(+)-Styrene Oxide consists of a styrene moiety with an epoxide group attached to the carbon chain. The chiral center at the epoxide position imparts unique stereochemical properties, making it an essential building block for the synthesis of optically active compounds. The compound's molecular formula is C₈H₈O, and its molecular weight is 120.15 g/mol.

In recent years, significant advancements have been made in the synthesis and application of (R)-(+)-Styrene Oxide. One notable area of research involves its use as a starting material for the synthesis of chiral drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the efficient conversion of (R)-(+)-Styrene Oxide into a series of enantiomerically pure β-amino alcohols, which are crucial intermediates in the synthesis of antiviral and anticancer agents.

The enantioselective transformation of (R)-(+)-Styrene Oxide has also been explored using various catalytic systems. A recent paper in Catalysis Science & Technology reported the development of a highly efficient asymmetric catalytic system that selectively converts (R)-(+)-Styrene Oxide into chiral alcohols with high enantioselectivity. This breakthrough has significant implications for the large-scale production of pharmaceuticals and fine chemicals.

Beyond its applications in pharmaceuticals, (R)-(+)-Styrene Oxide has found utility in materials science. Research published in Advanced Materials highlighted the use of this compound as a precursor for the synthesis of chiral polymers with unique optical and mechanical properties. These polymers have potential applications in areas such as chiroptical devices, sensors, and advanced materials for biomedical applications.

The environmental and safety aspects of (R)-(+)-Styrene Oxide have also been extensively studied. A comprehensive review in Green Chemistry discussed the green synthesis methods for producing this compound, emphasizing the importance of sustainable and environmentally friendly processes. The review highlighted several methods, including biocatalytic approaches and solvent-free conditions, which offer significant advantages over traditional synthetic routes.

In conclusion, (R)-(+)-Styrene Oxide (CAS No. 20780-53-4) is a versatile and important compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique stereochemical properties make it an indispensable building block for the development of enantiomerically pure compounds. Ongoing research continues to uncover new applications and improve synthetic methods, further solidifying its importance in these fields.